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Compound of Interest

Compound Name: cis-Tranylcypromine Hydrochloride

Cat. No.: B134843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dissolution and use of cis-
Tranylcypromine Hydrochloride in cell culture experiments. Adherence to these protocols is

crucial for ensuring reproducibility and accuracy in research findings.

cis-Tranylcypromine Hydrochloride is a well-established irreversible inhibitor of both Lysine-

Specific Demethylase 1 (LSD1) and Monoamine Oxidase (MAO). Its application in cell culture

is diverse, ranging from studies on epigenetic regulation and cellular differentiation to

neuroscience research. Proper preparation of this compound is paramount for achieving

reliable and consistent experimental outcomes.

Data Presentation: Solubility and Storage
The following table summarizes the key quantitative data for dissolving and storing cis-
Tranylcypromine Hydrochloride. It is essential to use fresh, high-quality solvents to prepare

solutions.
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Parameter Solvent
Maximum
Concentration

Storage of
Stock Solution

Stability of
Stock Solution

Solubility DMSO
Up to 100 mM

(16.96 mg/mL)

-20°C for long-

term (months)

Up to 3 months

at -20°C

Water
Up to 100 mM

(16.96 mg/mL)

2-8°C for short-

term (days to

weeks)

Prepare fresh

before use

recommended

Ethanol ≤ 25 mM -20°C

Information on

long-term

stability is

limited.

PBS (pH 7.2) ≤ 11 mM -20°C

Prepare fresh

before use

recommended

Note: The molecular weight of cis-Tranylcypromine Hydrochloride is 169.65 g/mol . Some

suppliers note that moisture-absorbing DMSO can reduce solubility, so using fresh DMSO is

recommended. For aqueous solutions, the use of an ultrasonic bath may be necessary to

achieve complete dissolution.

Experimental Protocols
This section details the step-by-step methodology for preparing stock and working solutions of

cis-Tranylcypromine Hydrochloride for cell culture applications.

Stock Solution Preparation (100 mM in DMSO)
Materials:

cis-Tranylcypromine Hydrochloride powder

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Calibrated pipettes

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of cis-Tranylcypromine Hydrochloride
powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 16.96 mg.

Dissolution: Add the appropriate volume of fresh, high-purity DMSO to the powder. For the

example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in

sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquots at -20°C for long-term use.

Preparation of Working Solution in Cell Culture Medium
Materials:

100 mM cis-Tranylcypromine Hydrochloride stock solution in DMSO

Pre-warmed complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Thawing: Thaw a single aliquot of the 100 mM stock solution at room temperature.
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Serial Dilution (Recommended): To achieve a final low micromolar concentration in the

culture medium, it is best to perform one or more intermediate dilutions. This improves

accuracy.

Example for a final concentration of 10 µM in 10 mL of medium:

Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 999 µL

of pre-warmed sterile culture medium to get a 100 µM solution. Mix well by gentle

pipetting.

Add 1 mL of the 100 µM intermediate solution to 9 mL of the final volume of culture

medium to achieve the final concentration of 10 µM.

Direct Dilution (for higher concentrations): For higher working concentrations, direct dilution

may be feasible. However, ensure the final DMSO concentration in the cell culture medium

does not exceed a level toxic to your cells, typically recommended to be below 0.1% to

0.5%.

Mixing: Gently mix the final working solution by swirling or inverting the tube/flask. Avoid

vigorous vortexing which can cause protein denaturation in the medium.

Application to Cells: Immediately add the prepared medium containing cis-Tranylcypromine
Hydrochloride to your cell cultures.

Important Considerations:

Vehicle Control: Always include a vehicle control in your experiments. This consists of

treating a parallel set of cells with the same final concentration of the solvent (e.g., DMSO)

used to dissolve the drug.

Stability in Media: The stability of compounds in cell culture media can vary. It is advisable to

prepare fresh working solutions for each experiment.

Cell Line Specificity: The optimal working concentration and incubation time will vary

depending on the cell line and the specific biological question being investigated. A dose-

response and time-course experiment is recommended to determine these parameters

empirically.
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Mandatory Visualizations
The following diagrams illustrate the experimental workflow and a relevant signaling pathway.

Stock Solution Preparation Working Solution Preparation Cell Culture Application

Weigh cis-Tranylcypromine
Hydrochloride Powder Dissolve in DMSO Vortex to Mix Aliquot into Tubes Store at -20°C Thaw Stock AliquotStart of Experiment Intermediate Dilution

(in Culture Medium)
Final Dilution

(in Culture Medium) Add to Cell Culture Incubate Analyze Results

Click to download full resolution via product page

Caption: Experimental workflow for preparing and using cis-Tranylcypromine Hydrochloride.
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Caption: Inhibition of LSD1 and MAO by cis-Tranylcypromine Hydrochloride.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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